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dihydrochloride

Cat. No.: B578797

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Benzylazetidin-3-amine dihydrochloride is a synthetic organic compound featuring a core
azetidine ring, a four-membered nitrogen-containing heterocycle. This structural motif is of
significant interest in medicinal chemistry due to its presence in a variety of biologically active
molecules. The constrained nature of the azetidine ring can impart favorable pharmacological
properties, such as increased metabolic stability and improved binding affinity to biological
targets. This technical guide provides a review of the currently available scientific and technical
information regarding 1-benzylazetidin-3-amine dihydrochloride, with a focus on its
synthesis, chemical properties, and potential applications in drug discovery.

Chemical Properties and Data

Publicly available data on 1-Benzylazetidin-3-amine dihydrochloride is primarily limited to
basic chemical identifiers and properties. A summary of this information is presented in Table 1.
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Property Value Source

CAS Number 1307683-81-3 BLD Pharm

Molecular Formula C10H16CI2N2 BLD Pharm

Molecular Weight 235.15 g/mol BLD Pharm
White to off-white solid ]

Appearance General chemical knowledge
(presumed)

. Expected to be soluble in ]
Solubility ) General chemical knowledge
water

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthetic protocols specifically for 1-benzylazetidin-3-amine
dihydrochloride are not readily available in the public scientific literature. However, based on
general principles of organic chemistry and synthetic routes for analogous structures, a
plausible synthetic pathway can be proposed. The synthesis would likely involve the
construction of the N-benzyl-azetidine core followed by the introduction of the amine
functionality at the 3-position.

A general workflow for the synthesis of substituted azetidines is depicted in the following

diagram.
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Caption: Proposed general synthetic workflow for 1-Benzylazetidin-3-amine dihydrochloride.

It is important to note that this represents a generalized scheme, and the specific reagents,
reaction conditions, and purification methods would require experimental optimization.

While a specific protocol for the target molecule is elusive, a method for a related compound, 1-
benzhydryl-3-hydroxylazetidine hydrochloride, has been described in the patent literature
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(CN104356040A). This process involves the reaction of benzhydrylamine with epichlorohydrin
in methanol. Although not a direct synthesis of the target amine, it provides insight into the
formation of the core azetidine structure.

Biological Activity and Applications in Drug
Discovery

There is a significant lack of published data on the specific biological activity of 1-
benzylazetidin-3-amine dihydrochloride. However, the broader class of azetidine derivatives
has been explored for a variety of therapeutic applications. For instance, derivatives of the
related 1-benzhydryl-N-methylazetidin-3-amine have been investigated for their potential as
anticonvulsant and antidepressant agents.[1]

The azetidine scaffold is often incorporated into drug candidates to modulate their
physicochemical properties and pharmacological profiles. The benzyl group in 1-
benzylazetidin-3-amine dihydrochloride provides a lipophilic character, which can influence
its absorption, distribution, metabolism, and excretion (ADME) properties. The primary amine at
the 3-position offers a key functional group for further chemical modification and derivatization,
allowing for the exploration of structure-activity relationships (SAR).

Given the structural similarities to other biologically active azetidines, it is plausible that 1-
benzylazetidin-3-amine dihydrochloride could serve as a valuable building block or
intermediate in the synthesis of novel therapeutic agents targeting the central nervous system
or other disease areas. However, without specific biological data, its role in any signaling
pathway remains speculative.

Conclusion and Future Directions

1-Benzylazetidin-3-amine dihydrochloride is a chemical entity with potential utility in
medicinal chemistry and drug discovery. However, the publicly available scientific literature is
currently sparse, with a notable absence of detailed synthetic protocols, quantitative biological
data, and defined roles in cellular signaling. The information that is available is largely confined
to chemical supplier databases and patent literature for related compounds.

For researchers and drug development professionals, this compound represents an under-
explored area. Future research should focus on:
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» Development and publication of a robust and scalable synthetic route to make the compound
more accessible for research.

e Screening for biological activity across a range of therapeutically relevant targets to identify
potential lead compounds.

o Elucidation of the structure-activity relationships of derivatives to optimize for potency,
selectivity, and pharmacokinetic properties.

The generation of such data will be crucial in determining the true potential of 1-
benzylazetidin-3-amine dihydrochloride and its derivatives as valuable tools in the
development of new medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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